Cas no 2155840-90-5 (1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid)

• Product Name: 1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid
• CAS No: 2155840-90-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5164330
• Update Time: 2025-10-05

1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)15-24(25(30)29-13-11-18(12-14-29)26(31)32)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)/t24-/m0/s1
• InChI Key： IBUPWURSGADQDO-DEOSSOPVSA-N
• SMILES： N1(C(=O)[C@@H](NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(C)C)CCC(C(O)=O)CC1

Additional information on 1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid

1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid: A Comprehensive Overview

The compound 1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid, identified by the CAS number 2155840-90-5, is a complex organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a piperidine ring, which serves as a central scaffold. The piperidine moiety is further substituted with a carboxylic acid group at the 4-position, contributing to its acidic properties. The (2S)-configuration at the chiral center introduces stereochemical complexity, which is crucial for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group adds to its functional diversity, enabling it to participate in various chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have allowed for the efficient synthesis of this compound. Researchers have employed novel strategies, including stereocontrolled synthesis and catalytic asymmetric reactions, to construct its complex architecture. These methods not only enhance the yield but also ensure high enantiomeric purity, which is essential for pharmacological studies.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as a modulator of key enzymes and receptors involved in various disease pathways. For instance, studies have shown that it exhibits inhibitory activity against certain proteases, making it a candidate for anti-inflammatory and anti-cancer therapies. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests its potential role in treating neurological disorders.

The application of this compound extends beyond traditional pharmaceuticals. Its unique properties make it a valuable tool in drug delivery systems and biotechnological applications. For example, researchers have explored its use as a prodrug component, where the Fmoc group serves as a protective moiety that can be cleaved under specific conditions to release the active drug. This approach enhances drug stability and bioavailability, addressing some of the challenges faced in modern drug development.

In terms of structural analysis, computational chemistry has played a pivotal role in understanding the conformational flexibility and electronic properties of this compound. Advanced molecular modeling techniques have provided insights into its binding modes with target proteins, aiding in the design of more potent analogs. These computational studies are complemented by experimental validation through techniques such as X-ray crystallography and NMR spectroscopy.

The synthesis and characterization of this compound have also contributed to the broader field of organic chemistry. Its intricate structure serves as a benchmark for testing new synthetic methodologies and catalysts. The development of enantioselective syntheses has not only advanced our understanding of stereochemistry but also opened new avenues for asymmetric catalysis.

In conclusion, 1-[(2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methylpentanoyl]piperidine-4-carboxylic acid represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.